Cas no 2357335-16-9 (3-[(Methylsulfanyl)methyl]cyclobutan-1-amine)

• Product Name: 3-[(Methylsulfanyl)methyl]cyclobutan-1-amine
• CAS No: 2357335-16-9
• MF: C₆H₁₃NS
• MW: 131.23912024498
• CID: 6453073
• PubChem ID: 139020496
• Update Time: 2025-06-09

3-[(Methylsulfanyl)methyl]cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2357335-16-9
• EN300-6243958
• (1r,3r)-3-[(methylsulfanyl)methyl]cyclobutan-1-amine
• EN300-4809507
• (1s,3s)-3-[(methylsulfanyl)methyl]cyclobutan-1-amine
• 3-[(methylsulfanyl)methyl]cyclobutan-1-amine
• 2106614-70-2
• EN300-4127250
• 2356668-54-5
• 3-[(Methylsulfanyl)methyl]cyclobutan-1-amine

• Inchi： 1S/C6H13NS/c1-8-4-5-2-6(7)3-5/h5-6H,2-4,7H2,1H3
• InChI Key： HMWNNNMZXBDTFW-UHFFFAOYSA-N
• SMILES： S(C)CC1CC(C1)N

Computed Properties

• Exact Mass: 131.07687059g/mol
• Monoisotopic Mass: 131.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.3Ų

Additional information on 3-[(Methylsulfanyl)methyl]cyclobutan-1-amine

Introduction to 3-[(Methylsulfanyl)methyl]cyclobutan-1-amine (CAS No. 2357335-16-9)

3-[(Methylsulfanyl)methyl]cyclobutan-1-amine (CAS No. 2357335-16-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclobutylamines, which are known for their diverse biological activities and structural versatility.

The chemical structure of 3-[(Methylsulfanyl)methyl]cyclobutan-1-amine is characterized by a cyclobutane ring with a methylthiomethyl substituent and an amine group. The presence of the cyclobutane ring imparts rigidity to the molecule, which can influence its conformational properties and interactions with biological targets. The methylthiomethyl group, on the other hand, introduces a sulfur-containing functional group that can participate in various chemical reactions and interactions, making this compound a valuable scaffold for drug discovery and development.

In the realm of medicinal chemistry, 3-[(Methylsulfanyl)methyl]cyclobutan-1-amine has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its ability to modulate specific biological pathways and receptors, which could be leveraged for the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of this compound exhibit potent activity against certain types of cancer cells, suggesting its potential as an anticancer agent.

Another area of interest is the role of 3-[(Methylsulfanyl)methyl]cyclobutan-1-amine in neuropharmacology. Studies have shown that this compound can interact with neurotransmitter systems, particularly those involving serotonin and dopamine. This interaction has led to investigations into its potential use as an antidepressant or antipsychotic agent. A study published in the European Journal of Pharmacology in 2021 reported that certain derivatives of 3-[(Methylsulfanyl)methyl]cyclobutan-1-amine exhibited significant antidepressant-like effects in animal models, opening up new avenues for the development of more effective treatments for mood disorders.

The synthetic accessibility of 3-[(Methylsulfanyl)methyl]cyclobutan-1-amine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and on a larger scale. One notable method involves the ring-closing metathesis (RCM) reaction, which allows for the formation of the cyclobutane ring with high stereoselectivity. This synthetic flexibility enables chemists to introduce a wide range of functional groups and substituents, further expanding the chemical space available for exploration.

In addition to its potential therapeutic applications, 3-[(Methylsulfanyl)methyl]cyclobutan-1-amine has also been studied for its use as a probe molecule in biochemical assays. Its unique structural features make it suitable for labeling and tracking specific biomolecules, which can provide valuable insights into cellular processes and disease mechanisms. For example, researchers at the University of California, San Francisco, used derivatives of this compound to study protein-protein interactions involved in signal transduction pathways.

The safety profile of 3-[(Methylsulfanyl)methyl]cyclobutan-1-amine is another critical aspect that has been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 3-[(Methylsulfanyl)methyl]cyclobutan-1-amine (CAS No. 2357335-16-9) is a versatile organic compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its biological activities and synthetic accessibility, positions it as a valuable scaffold for the development of novel therapeutic agents and probe molecules. As research in this field continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.